2H-1,3-Diazepin-2-one, 1,3-bis(cyclopentylmethyl)hexahydro-5,6-dihydro xy-4,7-bis(phenylmethyl)-, (4
2H-1,3-Diazepin-2-one, 1,3-bis(cyclopentylmethyl)hexahydro-5,6-dihydro xy-4,7-bis(phenylmethyl)-, (4
Brand Name:
Vulcanchem
CAS No.:
153183-25-6
VCID:
VC0128493
InChI:
InChI=1S/C31H42N2O3/c34-29-27(19-23-11-3-1-4-12-23)32(21-25-15-7-8-16-25)31(36)33(22-26-17-9-10-18-26)28(30(29)35)20-24-13-5-2-6-14-24/h1-6,11-14,25-30,34-35H,7-10,15-22H2/t27-,28-,29+,30+/m1/s1
SMILES:
C1CCC(C1)CN2C(C(C(C(N(C2=O)CC3CCCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5
Molecular Formula:
C31H42N2O3
Molecular Weight:
490.7 g/mol
2H-1,3-Diazepin-2-one, 1,3-bis(cyclopentylmethyl)hexahydro-5,6-dihydro xy-4,7-bis(phenylmethyl)-, (4
CAS No.: 153183-25-6
Main Products
VCID: VC0128493
Molecular Formula: C31H42N2O3
Molecular Weight: 490.7 g/mol
| CAS No. | 153183-25-6 |
|---|---|
| Product Name | 2H-1,3-Diazepin-2-one, 1,3-bis(cyclopentylmethyl)hexahydro-5,6-dihydro xy-4,7-bis(phenylmethyl)-, (4 |
| Molecular Formula | C31H42N2O3 |
| Molecular Weight | 490.7 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-1,3-bis(cyclopentylmethyl)-5,6-dihydroxy-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C31H42N2O3/c34-29-27(19-23-11-3-1-4-12-23)32(21-25-15-7-8-16-25)31(36)33(22-26-17-9-10-18-26)28(30(29)35)20-24-13-5-2-6-14-24/h1-6,11-14,25-30,34-35H,7-10,15-22H2/t27-,28-,29+,30+/m1/s1 |
| Standard InChIKey | QZTNLTALZBMNPA-XAZDILKDSA-N |
| Isomeric SMILES | C1CCC(C1)CN2[C@@H]([C@@H]([C@H]([C@H](N(C2=O)CC3CCCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5 |
| SMILES | C1CCC(C1)CN2C(C(C(C(N(C2=O)CC3CCCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5 |
| Canonical SMILES | C1CCC(C1)CN2C(C(C(C(N(C2=O)CC3CCCC3)CC4=CC=CC=C4)O)O)CC5=CC=CC=C5 |
| PubChem Compound | 463336 |
| Last Modified | Nov 11 2021 |
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